Cas no 17658-06-9 (Pyridinium,1-(4-hydroxyphenyl)-2,4,6-triphenyl-, inner salt)

• Product Name: Pyridinium,1-(4-hydroxyphenyl)-2,4,6-triphenyl-, inner salt
• CAS No: 17658-06-9
• MF: C₂₉H₂₁NO
• MW: 399.483147382736
• CID: 222577
• PubChem ID: 87214
• Update Time: 2025-04-19

Pyridinium,1-(4-hydroxyphenyl)-2,4,6-triphenyl-, inner salt Chemical and Physical Properties

Names and Identifiers

• Pyridinium,1-(4-hydroxyphenyl)-2,4,6-triphenyl-, inner salt
• 2,4,6-Triphenyl-1-(4-oxylatophenyl)pyridinium
• 4-(2,4,6-Triphenylpyridinio)phenolate
• 4-(2,4,6-Triphenylpyridinio)phenolanion
• 4-(2,4,6-Triphenylpyridinium-1-yl)phenolate
• 1-(4-Oxylatophenyl)-2,4,6-triphenylpyridinium
• 17658-06-9
• 4-(2,4,6-triphenylpyridin-1-ium-1-yl)phenolate
• Pyridinium, 1-(4-hydroxyphenyl)-2,4,6-triphenyl-, hydroxide, inner salt
• 1-(4-Hydroxyphenyl)-2,4,6-triphenylpyridinium hydroxide inner salt
• AKOS037505353
• DTXSID6066238
• Pyridinium, 1-(4-hydroxyphenyl)-2,4,6-triphenyl-, inner salt
• J-004921

• Inchi： 1S/C29H21NO/c31-27-18-16-26(17-19-27)30-28(23-12-6-2-7-13-23)20-25(22-10-4-1-5-11-22)21-29(30)24-14-8-3-9-15-24/h1-21H
• InChI Key： XYKMESYITRVGTA-UHFFFAOYSA-N
• SMILES： [O-]C1C=CC(=CC=1)[N+]1=C(C2C=CC=CC=2)C=C(C2C=CC=CC=2)C=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 399.16243
• Monoisotopic Mass: 399.162
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.9
• Topological Polar Surface Area: 26.9Ų

Experimental Properties

• PSA: 26.94